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Compound of Interest

Compound Name: 3,5-Dibromotyrosine

Cat. No.: B3032813 Get Quote

As scientists and researchers, our commitment to discovery is paralleled by our responsibility

to ensure safety and environmental stewardship. The proper management of chemical waste is

not merely a regulatory hurdle; it is a fundamental aspect of sound scientific practice. This

guide provides a detailed, procedural framework for the safe disposal of 3,5-Dibromotyrosine,

a halogenated amino acid derivative used in various biochemical and pharmaceutical research

applications.[1] By understanding the chemical nature of this compound and the principles

behind waste management protocols, we can ensure the protection of ourselves, our

colleagues, and the environment.

Hazard Identification and Risk Assessment
Before any handling or disposal, a thorough understanding of the compound's hazards is

essential. The Safety Data Sheet (SDS) is the primary source for this information.

3,5-Dibromotyrosine is classified as a hazardous substance.[2] The primary risks associated

with it are:

Acute Toxicity: Harmful if swallowed or inhaled.[2]

Skin Corrosion/Irritation: Causes skin irritation.[2]

Serious Eye Damage/Irritation: Causes serious eye irritation.[2]

Respiratory Irritation: May cause respiratory tract irritation.[2][3]
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Causality: The presence of two bromine atoms on the tyrosine ring makes this an

organohalogen compound. Halogenated organic compounds are of particular concern in waste

management because their improper disposal, especially via incineration at incorrect

temperatures, can lead to the formation of toxic and persistent environmental pollutants such

as dioxins and furans. Therefore, they must be segregated and treated via specific high-

temperature incineration protocols.[4]

Data Summary: Hazard and Disposal Profile
Parameter Description Source

CAS Number 300-38-9 [2][3]

Chemical Formula C₉H₉Br₂NO₃ [3]

GHS Hazard Class

Acute toxicity (Oral,

Inhalation), Skin Irritation,

Serious Eye Irritation,

Respiratory Tract Irritation.

[2]

Primary Waste Class Hazardous Chemical Waste [5][6]

Waste Sub-Category Halogenated Organic Waste [4][7]

Core Principles of Chemical Waste Management
The disposal of 3,5-Dibromotyrosine is governed by regulations from agencies like the

Environmental Protection Agency (EPA) under the Resource Conservation and Recovery Act

(RCRA).[5][6] The following principles are universal and form the basis of the subsequent

protocol.

Segregation is Paramount: The single most critical step is the strict segregation of

halogenated organic waste from all other waste streams (non-halogenated, aqueous, solid,

etc.).[4][8][9][10] Mixing waste streams leads to unnecessarily large volumes of hazardous

material requiring specialized, costly disposal and violates regulatory standards.[9]

Never Use the Sewer or General Trash: It is strictly forbidden to dispose of 3,5-
Dibromotyrosine, or solutions containing it, down the sink or in the regular trash.[11][12]
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This practice can lead to the contamination of waterways and non-compliance with federal

and local regulations.[12]

Containment and Labeling: All waste must be stored in appropriate, sealed containers that

are clearly and correctly labeled from the moment the first drop of waste is added.[7][8][13]

This ensures safety and proper handling by waste management personnel.

Procedural Guide: Step-by-Step Disposal
This protocol provides a self-validating system for the compliant disposal of 3,5-
Dibromotyrosine in both solid and solution forms.

Required Personal Protective Equipment (PPE)
Before handling the chemical or its waste, ensure you are wearing the appropriate PPE to

mitigate the risks identified in Section 1.

Eye Protection: Safety glasses with side shields or chemical splash goggles.[2]

Hand Protection: Chemical-resistant gloves (e.g., nitrile). Always check the glove

manufacturer's specifications for compatibility.[7]

Body Protection: A standard laboratory coat.

Waste Collection & Segregation Protocol
A. For Solid 3,5-Dibromotyrosine Waste:

Select Container: Obtain a designated hazardous waste container suitable for solids. This

should be a sealable, sturdy container (e.g., a screw-cap wide-mouth jar).

Labeling: Immediately affix a "Hazardous Waste" tag to the container.

Transfer: Carefully transfer the solid waste into the container, minimizing the creation of dust.

Segregation: This container must be used only for halogenated solid waste. Do not mix with

other non-halogenated chemical solids.

B. For 3,5-Dibromotyrosine in Solution:
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Identify Solvent Type: Determine if the solvent is halogenated (e.g., Dichloromethane,

Chloroform) or non-halogenated (e.g., Acetone, Ethanol, Hexane).

Select Container:

If the solvent is halogenated, collect the waste in a container specifically designated for

"Halogenated Organic Liquids."[4][8]

If the solvent is non-halogenated but contains 3,5-Dibromotyrosine, the entire mixture is

now considered halogenated waste. It must be collected in the "Halogenated Organic

Liquids" waste container. This is a critical point; the presence of the halogenated solute

dictates the waste stream.[9]

Labeling: Affix a "Hazardous Waste" tag before adding any waste.

Transfer: Use a funnel to carefully pour the waste solution into the container to avoid spills.

The process should be performed inside a certified chemical fume hood.[7][10]

Seal: Keep the waste container tightly closed except when actively adding waste.[8]

Labeling and Storage in the Satellite Accumulation Area
(SAA)
Proper labeling is a legal requirement and essential for safety.

Complete the Waste Tag: Fill out the hazardous waste tag completely. The information

required typically includes:

The words "Hazardous Waste".[7]

The full, unabbreviated names of all chemical constituents (e.g., "3,5-Dibromotyrosine,"

"Methylene Chloride").[8]

The approximate percentage or concentration of each component.

The relevant hazard characteristics (e.g., Toxic).[7]

The name of the principal investigator and the laboratory location.
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Storage Location: Store the sealed and labeled waste container in your laboratory's

designated Satellite Accumulation Area (SAA).[7][13]

Secondary Containment: Place the waste container in a secondary containment bin or tray to

contain any potential leaks.

Arranging for Final Disposal
Monitor Fill Level: Do not overfill waste containers. A common practice is to fill to no more

than 80-90% capacity.

Request Pickup: Once the container is full or waste is no longer being generated, contact

your institution's Environmental Health and Safety (EHS) department to request a waste

pickup.[13]

Documentation: Follow your institution's procedures for documenting the waste transfer.

Disposal Workflow for 3,5-Dibromotyrosine
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3,5-Dibromotyrosine Waste Generated

Step 1: Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Is waste solid or in solution?

Step 2a: Collect in
'Solid Halogenated Waste' Container

Solid

Step 2b: Collect in
'Liquid Halogenated Waste' Container

Solution

Step 3: Label Container Correctly
'Hazardous Waste' + Full Chemical Names

Step 4: Store in SAA
(Secondary Containment, Closed Lid)

Step 5: Request Pickup from EHS

Compliant & Safe Disposal

Click to download full resolution via product page

Caption: Decision workflow for the proper segregation and disposal of 3,5-Dibromotyrosine
waste.
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Prohibited Disposal Practices
To ensure a complete understanding, this section explicitly lists actions that must be avoided.

DO NOT pour 3,5-Dibromotyrosine waste down the drain.[11][13]

DO NOT dispose of it in the regular trash, biohazard bags, or sharps containers.[11]

DO NOT evaporate solutions containing 3,5-Dibromotyrosine in the chemical fume hood as

a means of disposal.

DO NOT mix halogenated waste with non-halogenated waste streams.[4][8][9]

DO NOT leave a waste container open, unlabeled, or in an undesignated area like a hallway.

[14]

Emergency Procedures for Spills
In the event of a spill, immediate and correct action is crucial.

Alert Personnel: Immediately alert others in the vicinity.

Isolate the Area: Secure the area to prevent others from entering.

Assess the Spill: For a minor spill that you are trained and equipped to handle:

Use a spill kit with absorbent material to contain and clean up the spill.

Place all contaminated materials (absorbent pads, gloves, etc.) into a sealed bag or

container, label it as hazardous waste, and dispose of it through EHS.[7]

Major Spills: For large, unmanageable spills, or if you feel unsafe:

Evacuate the immediate area.

Contact your institution's emergency response line (e.g., EHS or campus safety)

immediately.[7]
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By adhering to this comprehensive guide, you contribute to a culture of safety and

responsibility, ensuring that our pursuit of scientific advancement does not come at the cost of

environmental health.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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